Cas no 709043-30-1 (Benzeneacetonitrile,3-hydroxy-5-methoxy-)

• Product Name: Benzeneacetonitrile,3-hydroxy-5-methoxy-
• CAS No: 709043-30-1
• MF: C₉H₉NO₂
• MW: 163.173262357712
• CID: 557794
• PubChem ID: 45091004
• Update Time: 2025-04-19

Benzeneacetonitrile,3-hydroxy-5-methoxy- Chemical and Physical Properties

Names and Identifiers

• Benzeneacetonitrile,3-hydroxy-5-methoxy-
• Benzeneacetonitrile, 3-hydroxy-5-methoxy- (9CI)
• 2-(3-hydroxy-5-methoxyphenyl)acetonitrile
• DTXSID70666733
• Benzeneacetonitrile,3-hydroxy-5-methoxy-(9ci)
• 709043-30-1
• (3-Hydroxy-5-methoxyphenyl)acetonitrile

• Inchi： 1S/C9H9NO2/c1-12-9-5-7(2-3-10)4-8(11)6-9/h4-6,11H,2H2,1H3
• InChI Key： SIUSITLAYQSIMK-UHFFFAOYSA-N
• SMILES： O(C)C1=CC(=CC(CC#N)=C1)O

Computed Properties

• Exact Mass: 163.06337
• Monoisotopic Mass: 163.063
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 184
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 53.2A^2
• XLogP3: 1.2

Experimental Properties

• PSA: 53.25